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Compound of Interest

Compound Name: Dicyclohexyliodoborane

CAS No.: 55382-85-9

Cat. No.: B1586890

Get Quote

This guide provides an in-depth exploration of dicyclohexyliodoborane (Chx₂BI), a powerful

and versatile reagent in modern organic chemistry. Tailored for researchers, scientists, and

professionals in drug development, this document elucidates the fundamental properties,

synthesis, and strategic applications of Chx₂BI, with a focus on the underlying principles that

govern its reactivity and selectivity.

Core Characteristics and Physicochemical
Properties
Dicyclohexyliodoborane is an organoboron compound valued for its utility in stereoselective

synthesis.[1][2] Its core identity is defined by a unique combination of steric bulk from the two

cyclohexyl groups and the electronic effect of the iodine atom bonded to boron.

A summary of its key identifiers and properties is presented below:
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Property Value Source(s)

CAS Number 55382-85-9 [3]

Molecular Formula (C₆H₁₁)₂BI [3]

Molecular Weight 304.02 g/mol [3]

Synonym Dicyclohexylboryl iodide [3]

Appearance Liquid [2]

Density 1.325 g/mL at 25 °C [2]

Boiling Point 198-200 °C at 1.25 mmHg [2]

Synthesis of Dicyclohexyliodoborane: A Step-by-
Step Protocol
The preparation of dicyclohexyliodoborane is typically achieved through the hydroboration of

cyclohexene to form dicyclohexylborane, followed by iodination. The choice of reagents and

reaction conditions is critical for achieving high purity and yield.

Experimental Protocol: Synthesis of
Dicyclohexyliodoborane
Materials:

Borane-dimethyl sulfide complex (BH₃·SMe₂)

Cyclohexene

Iodine (I₂)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for air- and moisture-sensitive reactions (Schlenk line or glovebox)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/416916
https://www.sigmaaldrich.com/HK/zh/product/aldrich/416916
https://www.sigmaaldrich.com/HK/zh/product/aldrich/416916
https://www.sigmaaldrich.com/HK/zh/product/aldrich/416916
https://www.scientificlabs.com/en/product/reduction/416916-25ml
https://www.scientificlabs.com/en/product/reduction/416916-25ml
https://www.scientificlabs.com/en/product/reduction/416916-25ml
https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Dicyclohexylborane (Chx₂BH):

Under an inert atmosphere (argon or nitrogen), a solution of borane-dimethyl sulfide

complex in anhydrous THF is cooled to 0 °C in an ice bath.

Two equivalents of cyclohexene are added dropwise to the stirred solution. The choice of

a 2:1 stoichiometry is crucial to favor the formation of the dialkylborane over the

trialkylborane.

The reaction mixture is stirred at 0 °C for a designated period, typically 1-2 hours, during

which the dicyclohexylborane often precipitates as a white solid.

Iodination to form Dicyclohexyliodoborane (Chx₂BI):

A solution of one equivalent of iodine in anhydrous THF is prepared.

This iodine solution is added slowly to the suspension of dicyclohexylborane at 0 °C. The

iodine acts as an electrophile, substituting the hydride on the boron atom.

The reaction is allowed to warm to room temperature and stirred until the characteristic

color of iodine disappears, indicating the completion of the reaction.

Work-up and Purification:

The solvent is removed under reduced pressure.

The resulting crude dicyclohexyliodoborane can be purified by distillation under reduced

pressure to yield a clear liquid.

Visualizing the Synthesis Workflow
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Step 1: Hydroboration

Step 2: Iodination

Step 3: Purification

BH₃·SMe₂ + 2 Cyclohexene
in THF at 0 °C

Dicyclohexylborane (Chx₂BH)
(White Precipitate)

Stir for 1-2h

Dicyclohexyliodoborane (Chx₂BI)

Add I₂ solution at 0 °C,
warm to RT

Iodine (I₂) in THF

Vacuum Distillation

Remove solvent

Pure Chx₂BI

Click to download full resolution via product page

Caption: Synthetic workflow for Dicyclohexyliodoborane.

Key Applications in Stereoselective Synthesis
Dicyclohexyliodoborane is a reagent of choice for the formation of boron enolates, which are

key intermediates in stereoselective aldol reactions. Its bulky cyclohexyl groups provide a well-

defined steric environment, enabling high levels of diastereoselectivity.

Mechanism of Action: Enolboration

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body-img#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b1586890/docs?utm_src=pdf-body#dicyclohexyliodoborane-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of dicyclohexyliodoborane is in the enolboration of ketones, esters,

and amides.[2][3] The reaction proceeds through a six-membered transition state, where the

stereochemistry of the resulting enolate is dictated by the steric interactions between the

substituents on the carbonyl compound and the cyclohexyl groups of the borane.

Expert Insight: The use of dicyclohexyliodoborane, often in combination with a tertiary

amine base like triethylamine, allows for the selective formation of either the (Z)- or (E)-

enolates depending on the substrate and reaction conditions. This control is fundamental to

directing the stereochemical outcome of subsequent reactions.

Visualizing the Aldol Reaction Pathway

Ketone/Ester + Chx₂BI
+ Tertiary Amine

Boron Enolate Intermediate
(Stereochemically Defined)

Enolboration

Aldol Adduct
(Diastereomerically Enriched)

Aldol Addition

Aldehyde

Work-up

β-Hydroxy Carbonyl Product

Click to download full resolution via product page

Caption: Generalized pathway for a Chx₂BI-mediated aldol reaction.
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Handling and Safety Considerations
Dicyclohexyliodoborane is a reactive and moisture-sensitive compound. It should be handled

under an inert atmosphere using standard Schlenk techniques or in a glovebox. It is also

corrosive and should be handled with appropriate personal protective equipment (PPE),

including gloves and safety glasses. For detailed safety information, always consult the Safety

Data Sheet (SDS) provided by the supplier.

Conclusion
Dicyclohexyliodoborane stands out as a valuable tool for synthetic chemists aiming to

achieve high levels of stereocontrol. Its well-defined structure and predictable reactivity in

enolboration reactions make it an indispensable reagent for the synthesis of complex

molecules, particularly in the fields of natural product synthesis and pharmaceutical

development. Understanding the principles behind its synthesis and application allows

researchers to harness its full potential in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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